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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance analysis of strontium titanate (SrTiO3)-

based perovskite solar cells (PSCs), offering an objective comparison with alternative electron

transport layer (ETL) materials. The information presented is supported by experimental data to

aid researchers in making informed decisions for developing next-generation photovoltaic

devices.

Comparative Performance of ETL Materials in
Perovskite Solar Cells
The selection of an appropriate Electron Transport Layer (ETL) is critical to achieving high-

performance and stable perovskite solar cells. Strontium titanate (SrTiO3) has emerged as a

promising alternative to the conventionally used titanium dioxide (TiO2). This section presents a

comparative summary of the key performance metrics for PSCs employing SrTiO3 and other

common ETL materials.
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Electron
Transport
Layer (ETL)

Power
Conversion
Efficiency
(PCE) [%]

Open-
Circuit
Voltage
(Voc) [V]

Short-
Circuit
Current
Density
(Jsc)
[mA/cm2]

Fill Factor
(FF) [%]

Reference

SrTiO3 19.0 1.143 23.0 72.1 [1]

TiO2

(mesoporous)
18.4 1.098 22.62 74.3 [1]

SrTiO3/TiO2

Composite
9.98 > TiO2 19.3 - [2]

SrTiO3

(mesoporous)
- 1.01

13.37 (for

200 nm

thickness)

- [2][3]

TiO2

(mesoporous,

control)

- 0.81 - - [3]

SrTiO3/Al2O3

-Graphene

Composite

20.58 1.057 25.75 75.63 [4]

Copper-

doped SrTiO3

(CSTO)

(Simulated)

28.56 - - - [5]

Sr-doped

BaTiO3

(BST)

(Simulated)

29.85 - - - [6]
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Higher Open-Circuit Voltage: SrTiO3-based PSCs consistently demonstrate a higher open-

circuit voltage (Voc) compared to their TiO2 counterparts.[2][3] This is attributed to the higher

conduction band minimum of SrTiO3, which leads to a better energy level alignment with the

perovskite absorber layer.

Comparable Power Conversion Efficiency: While sometimes exhibiting a slightly lower short-

circuit current density (Jsc), SrTiO3-based devices can achieve power conversion

efficiencies (PCE) comparable to and even exceeding those with TiO2.[1]

Improved Stability: A significant advantage of using SrTiO3 is the enhanced stability of the

resulting solar cells. Devices with SrTiO3 ETLs have been shown to retain approximately

80% of their initial efficiency after 1000 hours of continuous white light illumination.[1]

Composite and Doped Systems: The performance of SrTiO3 can be further enhanced by

creating composite structures, such as with TiO2, to optimize electron collection and by

doping with elements like copper to improve charge carrier dynamics.[2][4][5]

Experimental Protocols
This section outlines the detailed methodologies for the fabrication and characterization of

SrTiO3-based perovskite solar cells, providing a foundation for reproducible experimental work.

Fabrication of SrTiO3-Based Perovskite Solar Cells (n-i-
p architecture)
The following protocol describes a typical fabrication process for a planar n-i-p perovskite solar

cell using a low-temperature processed SrTiO3 electron transport layer.

1. Substrate Preparation:

Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol for 15 minutes each.
The cleaned substrates are then dried with a nitrogen gun and treated with UV-ozone for 20
minutes to remove any organic residues and improve the wettability of the surface.

2. SrTiO3 Electron Transport Layer Deposition:
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A precursor solution of SrTiO3 is prepared using a sol-gel method or by dispersing
nanoparticles in a suitable solvent.
The SrTiO3 solution is deposited onto the ITO substrate via spin-coating. A typical two-step
spin-coating process might involve an initial spin at a lower speed (e.g., 1000 rpm for 10 s)
followed by a higher speed spin (e.g., 4000 rpm for 30 s) to achieve a uniform film.
The coated substrate is then annealed at a low temperature, typically around 150°C, for 30-
60 minutes in air to form a compact and crystalline SrTiO3 layer.

3. Perovskite Absorber Layer Deposition:

A perovskite precursor solution, for example, a triple-cation lead mixed-halide perovskite
(Cs0.07FA0.73MA0.20PbI2.53Br0.47), is prepared by dissolving the respective salts in a
mixed solvent system like DMF/DMSO.
The perovskite solution is spin-coated onto the SrTiO3 layer in an inert atmosphere (e.g., a
nitrogen-filled glovebox).
During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often dripped onto
the spinning substrate to induce rapid crystallization and form a uniform, pinhole-free
perovskite film.
The film is then annealed at a temperature typically between 100°C and 150°C for 10-30
minutes to complete the perovskite crystal formation.

4. Hole Transport Layer (HTL) Deposition:

A solution of a hole-transporting material, commonly spiro-OMeTAD, is prepared with
additives like Li-TFSI and t-BP to improve conductivity and performance.
The HTL solution is spin-coated on top of the perovskite layer.

5. Metal Electrode Deposition:

Finally, a metal back contact, typically gold (Au) or silver (Ag), is deposited by thermal
evaporation through a shadow mask to define the active area of the solar cell.

Characterization Techniques
1. Current Density-Voltage (J-V) Measurements:

The photovoltaic performance of the fabricated solar cells is characterized using a solar
simulator under standard test conditions (AM 1.5G, 100 mW/cm2).
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The J-V curves are recorded by sweeping the voltage from reverse to forward bias and vice-
versa to assess key parameters (PCE, Voc, Jsc, FF) and observe any hysteresis.

2. External Quantum Efficiency (EQE) Spectroscopy:

EQE measurements are performed to determine the wavelength-dependent efficiency of
photon-to-electron conversion. This provides insights into the light harvesting and charge
collection properties of the device.

3. Scanning Electron Microscopy (SEM):

The morphology and cross-section of the solar cell are examined using SEM to verify the
thickness and uniformity of each layer and the quality of the perovskite film.

4. X-ray Diffraction (XRD):

XRD analysis is used to confirm the crystal structure of the SrTiO3 and perovskite layers.

5. Transient Absorption Spectroscopy (TAS):

TAS is employed to study the charge carrier dynamics, including electron injection from the
perovskite to the ETL and charge recombination processes, on ultrafast timescales. A pump
pulse excites the sample, and a delayed probe pulse measures the change in absorption.

Visualizations of Key Processes
The following diagrams, generated using the DOT language, illustrate fundamental workflows

and concepts in SrTiO3-based perovskite solar cells.

Experimental Workflow for Perovskite Solar Cell
Fabrication
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Caption: Experimental workflow for the fabrication of a SrTiO3-based perovskite solar cell.
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Caption: Charge generation and transport pathway in a SrTiO3-based perovskite solar cell.
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Caption: Energy level alignment in a SrTiO3-based perovskite solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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